![molecular formula C19H25NO3 B6506743 N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide CAS No. 1421513-09-8](/img/structure/B6506743.png)
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide
Overview
Description
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide (N-DFHPB) is a novel compound that has recently been developed and studied for its potential applications in scientific research. This compound has a unique structure that has enabled it to be used in a variety of different experiments. Its unique structure has also allowed it to possess a range of biochemical and physiological effects that have yet to be fully explored.
Scientific Research Applications
Flavoring Agent
3-acetyl-2,5-dimethylfuran: serves as a flavoring agent in the food industry. Its pleasant aroma and taste enhance the sensory experience of food products. As a natural compound, it contributes to the overall flavor profile, especially in baked goods, confectionery, and beverages .
Potential Anti-Cancer Drug
Researchers are actively investigating the anti-cancer properties of N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide . Preliminary studies suggest that it may exhibit cytotoxic effects against cancer cells. Further research is needed to explore its mechanisms of action and potential therapeutic applications.
Biofuel Production
Interest lies in utilizing this compound for biofuel production. Its unique structure and properties make it a candidate for sustainable energy sources. Researchers explore its feasibility as a biofuel precursor or additive, aiming to reduce our dependence on fossil fuels.
Catalyst in Chemical Reactions
3-acetyl-2,5-dimethylfuran: can act as a catalyst in various chemical reactions. Its functional groups enable it to participate in transformations, such as oxidation or reduction processes. Investigating its catalytic activity opens avenues for green chemistry and efficient synthesis routes.
Tyrosinase Inhibition
Tyrosinase inhibitors find applications in skincare and cosmetics. N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide may inhibit tyrosinase activity, which is involved in melanin production. This property could be harnessed for skin lightening or anti-pigmentation formulations .
Mechanism of Action
Target of Action
It is known that the compound contains a 2,5-dimethylfuran moiety, which is a member of the class of furans . Furans are known to interact with various biological targets, but the specific targets for this compound need further investigation.
Mode of Action
Furan derivatives are known to interact with their targets through various mechanisms, such as binding to receptors or enzymes, which can lead to changes in cellular processes .
Biochemical Pathways
Furan derivatives are known to be involved in various biochemical pathways, depending on their specific targets .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Furan derivatives are known to have various effects at the molecular and cellular level, depending on their specific targets .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide . These factors can include pH, temperature, presence of other molecules, and the specific biological environment in which the compound is present .
properties
IUPAC Name |
N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO3/c1-14-13-17(15(2)23-14)18(21)11-12-20-19(22)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,13,18,21H,6,9-12H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWHCQSDYEZIJRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)CCCC2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2,5-Dimethylfuran-3-YL)-3-hydroxypropyl]-4-phenylbutanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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